Cas no 2137602-00-5 (2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol)

• Product Name: 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol
• CAS No: 2137602-00-5
• MF: C₁₀H₁₅F₃O₂
• MW: 224.220113992691
• CID: 6463168
• PubChem ID: 165751175
• Update Time: 2025-10-29

2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137602-00-5
• EN300-704418
• 2-(cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol
• 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol

• Inchi： 1S/C10H15F3O2/c11-10(12,13)9(15,7-14)8-5-3-1-2-4-6-8/h5,14-15H,1-4,6-7H2
• InChI Key： CIXGXBPWDYOIRC-UHFFFAOYSA-N
• SMILES： FC(C(CO)(C1=CCCCCC1)O)(F)F

Computed Properties

• Exact Mass: 224.10241420g/mol
• Monoisotopic Mass: 224.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol

2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol

2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol, also known by its CAS number 2137602-00-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cycloheptene ring with a trifluoropropane diol moiety. The presence of the cycloheptene ring introduces interesting electronic and steric properties, while the trifluoropropane diol group adds hydrophilic characteristics to the molecule.

Recent studies have highlighted the potential applications of this compound in various areas. For instance, researchers have explored its use as a precursor in the synthesis of advanced polymers and materials. The trifluoropropane diol group has been shown to enhance the hydrophilicity of materials, making it suitable for applications in drug delivery systems and biomedical devices. Additionally, the cycloheptene ring contributes to the mechanical stability of these materials, making them ideal for high-performance applications.

The synthesis of 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the coupling of a cycloheptene derivative with a trifluoropropane diol precursor under specific reaction conditions. This method has been optimized to achieve high yields and selectivity, ensuring the scalability of the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 180°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based applications. The compound's stability under ambient conditions is excellent, with no significant degradation observed over extended periods.

From a biological standpoint, recent research has focused on evaluating the toxicity and biocompatibility of 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol. Initial studies suggest that it has low toxicity in vitro and is well-tolerated by mammalian cells. These findings have sparked interest in exploring its potential use in biotechnology and pharmaceutical applications.

In conclusion, 2-(Cyclohept-1-en-1-yl)-3,3,3-trifluoropropane-1,2-diol (CAS No: 2137602-00-5) is a versatile compound with promising applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development in areas such as materials science and biotechnology.